Cas no 61447-86-7 (Cyclohexanone, 3-hydroxy-2,2-dimethyl-)
61447-86-7 structure
Product Name:Cyclohexanone, 3-hydroxy-2,2-dimethyl-
CAS No:61447-86-7
MF:C8H14O2
MW:142.195562839508
CID:479016
PubChem ID:13497547
Update Time:2025-04-19
Cyclohexanone, 3-hydroxy-2,2-dimethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclohexanone, 3-hydroxy-2,2-dimethyl-
- 3-hydroxy-2,2-dimethylcyclohexan-1-one
- MAGFJLNBFXFQGX-UHFFFAOYSA-N
- 61447-86-7
- SCHEMBL2543405
- FT-0605263
- DTXSID70542245
- 3-hydroxy-2,2-dimethylcyclohexanone
-
- Inchi: 1S/C8H14O2/c1-8(2)6(9)4-3-5-7(8)10/h6,9H,3-5H2,1-2H3
- InChI Key: MAGFJLNBFXFQGX-UHFFFAOYSA-N
- SMILES: OC1CCCC(C1(C)C)=O
Computed Properties
- Exact Mass: 142.09942
- Monoisotopic Mass: 142.099379685g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 149
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.7
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Cyclohexanone, 3-hydroxy-2,2-dimethyl- Related Literature
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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